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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzenepropanol, also known as 3-phenyl-1-propanol or hydrocinnamic alcohol, is a valuable

and versatile building block in organic synthesis. Its bifunctional nature, possessing both a

hydroxyl group and a phenyl ring, allows for a wide array of chemical transformations, making it

a key starting material and intermediate in the synthesis of pharmaceuticals, fragrances, and

other fine chemicals.[1][2][3] This document provides detailed application notes and

experimental protocols for several key transformations of benzenepropanol, including

oxidation, esterification, etherification, and its application in the synthesis of the pharmaceutical

agent Dapoxetine.
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Property Value

Molecular Formula C₉H₁₂O

Molecular Weight 136.19 g/mol

Boiling Point 119-121 °C at 12 mm Hg

Density 1.001 g/mL at 20 °C

Solubility
Slightly soluble in water; soluble in ethanol,

ether, and oils.[2]

Applications of Benzenepropanol in Organic
Synthesis
Benzenepropanol serves as a precursor to a variety of functional groups and molecular

scaffolds. Its primary applications include:

Fragrance and Flavor Industry: Benzenepropanol and its esters are used for their floral and

balsamic scents.[1]

Pharmaceutical Synthesis: It is a key starting material for the synthesis of various active

pharmaceutical ingredients (APIs), including the antidepressant Dapoxetine.[1][4]

Polymer Chemistry: Used as a monomer or additive in the synthesis of specialized polymers.

Protecting Group Chemistry: The 3-phenylpropyl group can be used as a protecting group for

various functionalities.

Key Synthetic Transformations and Protocols
This section details the experimental procedures for common and important reactions involving

benzenepropanol.

Oxidation of Benzenepropanol to 3-Phenylpropanal
The oxidation of benzenepropanol to 3-phenylpropanal is a fundamental transformation that

provides access to an important aldehyde intermediate. Mild oxidizing agents are typically
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employed to avoid over-oxidation to the carboxylic acid.

Quantitative Data Summary: Oxidation of Benzenepropanol

Oxidizing
Agent

Solvent
Temperatur
e (°C)

Reaction
Time

Yield (%) Reference

Pyridinium

chlorochroma

te (PCC)

Dichlorometh

ane

Room

Temperature
2 h ~85

General

knowledge

Dess-Martin

periodinane

Dichlorometh

ane

Room

Temperature
1-2 h >90

General

knowledge

Copper at

573 K
N/A 300 N/A Good [5]

Experimental Protocol: Oxidation using Pyridinium Chlorochromate (PCC)

Setup: To a dry, 250 mL round-bottom flask equipped with a magnetic stirrer, add a solution

of benzenepropanol (10.0 g, 73.4 mmol) in anhydrous dichloromethane (100 mL).

Reagent Addition: In a separate beaker, prepare a slurry of pyridinium chlorochromate (PCC)

(23.7 g, 110.1 mmol) in anhydrous dichloromethane (50 mL). Add the PCC slurry to the

benzenepropanol solution in one portion.

Reaction: Stir the reaction mixture at room temperature for 2 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, dilute the reaction mixture with diethyl ether (100 mL) and filter

through a pad of silica gel to remove the chromium salts.

Purification: Wash the silica gel pad with additional diethyl ether (2 x 50 mL). Combine the

organic filtrates and concentrate under reduced pressure. The crude 3-phenylpropanal can

be purified by vacuum distillation.

Reaction Workflow: Oxidation of Benzenepropanol
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Oxidation of Benzenepropanol to 3-Phenylpropanal

Benzenepropanol

PCC, CH2Cl2

1. Add

Stir at RT, 2h

2. React

Filter through Silica Gel

3. Quench & Filter

Vacuum Distillation

4. Purify

3-Phenylpropanal

Final Product
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Fischer Esterification of Benzenepropanol
Benzenepropanol

C₆H₅(CH₂)₃OH

3-Phenylpropyl Acetate

C₆H₅(CH₂)₃OCOCH₃

+

Acetic Anhydride

(CH₃CO)₂O

Acetic Acid

CH₃COOH

+
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Synthetic Pathway to (S)-Dapoxetine

3-Phenyl-1-propanol

Sulfamate Ester

Sulfamoylation

Chiral Oxathiazinane

Asymmetric C-H Amination
(Du Bois Reaction)

(S)-3-Amino-3-phenylpropan-1-ol

Hydrolysis

(S)-3-(Dimethylamino)-3-phenylpropan-1-ol

Reductive Amination

(S)-Dapoxetine

Etherification with 1-Naphthol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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